2-[3-Benzyl-4-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxopiperazin-1-yl]-3-phenylpropanoic acid

• IUPAC Name: 2-[3-benzyl-4-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxopiperazin-1-yl]-3-phenylpropanoic acid
• InChI: InChI=1S/C25H30N2O5/c1-25(2,3)32-24(31)27-15-14-26(21(23(29)30)17-19-12-8-5-9-13-19)22(28)20(27)16-18-10-6-4-7-11-18/h4-13,20-21H,14-17H2,1-3H3,(H,29,30)
• InChI Key: PMBMICXKUORYBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(=O)C1CC2=CC=CC=C2)C(CC3=CC=CC=C3)C(=O)O
• Molecular Formula: C25H30N2O5
• DSSTOX Substance ID: DTXSID50405728
• Molecular Weight: 438.5 g/mol
• CAS No.: 193091-13-3

Description

2-[3-Benzyl-4-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxopiperazin-1-yl]-3-phenylpropanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C25H30N2O5 and its molecular weight is 438.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Synthesis and Antibacterial Activity : A study reported the synthesis of derivatives related to the provided chemical structure, focusing on their antibacterial activity. These compounds were designed and synthesized, showcasing a methodological approach in the search for new antibacterial agents (Gein, Kasimova, Panina, & Voronina, 2006).

Synthesis Techniques and Biological Properties

• Synthesis and Evaluation for Dual Activities : Compounds with structural similarities have been synthesized and evaluated for their dual 5-HT1A/SSRI activities, indicating their potential use in neuropsychiatric disorder treatment (Li, Zhang, Zhou, & Liu, 2008).
• Antimicrobial and Analgesic Properties : Some compounds, through aminomethylation and reduction processes, have shown to possess anti-inflammatory, analgesic, and peripheral N-cholinolytic properties, which could be of interest in developing new therapeutic agents (Gevorgyan et al., 2017).

Potential as Preservatives

• Antimicrobial Evaluation for Food Preservation : Derivatives of 3-phenylpropane have been explored for their antibacterial and antifungal activities, suggesting potential applications as food preservatives or in antimicrobial therapy (Fuloria et al., 2009).

Advanced Synthesis and Agonist Activity

• Efficient Synthesis of PPARpan Agonists : Research has described the efficient synthesis of a potent PPARpan agonist, indicating applications in the development of drugs targeting peroxisome proliferator-activated receptors for various metabolic disorders (Guo et al., 2006).